6-fluoro-N-(4-methylphenyl)pyrimidin-4-amine

• IUPAC Name: 6-fluoro-N-(4-methylphenyl)pyrimidin-4-amine
• InChI: InChI=1S/C11H10FN3/c1-8-2-4-9(5-3-8)15-11-6-10(12)13-7-14-11/h2-7H,1H3,(H,13,14,15)
• InChI Key: AZGXVMWZIFBZRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC(=NC=N2)F
• Molecular Formula: C11H10FN3
• Molecular Weight: 203.22 g/mol

Description

6-fluoro-N-(4-methylphenyl)pyrimidin-4-amine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. It belongs to the class of pyrimidine derivatives and has a molecular formula of C12H10FN3.

Mechanism of Action

The mechanism of action of 6-fluoro-N-(4-methylphenyl)pyrimidin-4-amine is not fully understood. However, it has been suggested that it may act by inhibiting specific enzymes or receptors involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 6-fluoro-N-(4-methylphenyl)pyrimidin-4-amine can induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and exhibit antibacterial and antifungal activities. It has also been found to have a low toxicity profile and does not cause significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-fluoro-N-(4-methylphenyl)pyrimidin-4-amine in lab experiments is its broad range of pharmacological activities, which makes it a versatile compound for drug development. However, its synthesis is relatively complex, and it may not be readily available in large quantities, which can limit its use in some experiments.

Future Directions

There are several future directions for research on 6-fluoro-N-(4-methylphenyl)pyrimidin-4-amine. Some potential areas of investigation include:
1. Further studies on its mechanism of action to better understand its pharmacological activities.
2. Exploration of its potential applications in the treatment of other diseases, such as autoimmune disorders and neurodegenerative diseases.
3. Development of more efficient synthesis methods to increase its availability for research and drug development.
4. Investigation of its potential as a lead compound for the development of new drugs with improved efficacy and safety profiles.
5. Studies on its pharmacokinetics and pharmacodynamics to optimize dosing regimens and minimize toxicity.
In conclusion, 6-fluoro-N-(4-methylphenyl)pyrimidin-4-amine is a promising compound with a wide range of pharmacological activities and potential applications in drug development. Further research is needed to fully understand its mechanism of action and optimize its use in the development of new drugs.

Synthesis Methods

The synthesis of 6-fluoro-N-(4-methylphenyl)pyrimidin-4-amine can be achieved through various methods, including the reaction of 4-methylphenylhydrazine with 6-fluoropyrimidine-4-carboxylic acid, followed by reduction with sodium borohydride. Another method involves the reaction of 4-methylphenylhydrazine with 6-fluoropyrimidine-4-carbonitrile, followed by reduction with lithium aluminum hydride.

Scientific Research Applications

6-fluoro-N-(4-methylphenyl)pyrimidin-4-amine has been extensively studied for its potential applications in drug development. It has been found to exhibit a wide range of pharmacological activities, including antitumor, anti-inflammatory, and antimicrobial properties.